Cas no 60456-79-3 (4-(5-methylfuran-2-yl)aniline)

4-(5-Methylfuran-2-yl)aniline is a specialized aromatic amine compound featuring a furan substituent, which imparts unique reactivity and electronic properties. Its molecular structure, combining an aniline moiety with a 5-methylfuran-2-yl group, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. The compound’s electron-rich aromatic system enhances its utility in cross-coupling reactions and as a building block for heterocyclic frameworks. Its well-defined purity and stability under controlled conditions ensure consistent performance in synthetic applications. Researchers value this compound for its versatility in constructing complex molecular architectures with tailored properties.
4-(5-methylfuran-2-yl)aniline structure
4-(5-methylfuran-2-yl)aniline structure
Product Name:4-(5-methylfuran-2-yl)aniline
CAS No:60456-79-3
MF:C11H11NO
MW:173.211142778397
MDL:MFCD01126400
CID:2857235
PubChem ID:793233
Update Time:2025-10-16

4-(5-methylfuran-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(5-methylfuran-2-yl)aniline
    • CS-0360127
    • AB01334700-02
    • KCA45679
    • 329187-43-1
    • SCHEMBL13212958
    • STK364305
    • EN300-3076973
    • NCGC00341901-01
    • SB60939
    • 60456-79-3
    • 4-(5-Methyl-furan-2-yl)-phenylamine
    • AKOS000301281
    • MDL: MFCD01126400
    • Inchi: 1S/C11H11NO/c1-8-2-7-11(13-8)9-3-5-10(12)6-4-9/h2-7H,12H2,1H3
    • InChI Key: BBIJFGCYKOQACJ-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 173.084063974Da
  • Monoisotopic Mass: 173.084063974Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 39.2Ų

4-(5-methylfuran-2-yl)aniline Pricemore >>

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